Cas no 29372-98-3 (1-(Cyclohex-2-enyl)ethanone)
1-(Cyclohex-2-enyl)ethanone structure
Product Name:1-(Cyclohex-2-enyl)ethanone
CAS No:29372-98-3
MF:C8H12O
MW:124.180282592773
CID:2927859
PubChem ID:12556218
Update Time:2025-04-21
1-(Cyclohex-2-enyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1785347
- 1-(Cyclohex-2-en-1-yl)ethan-1-one
- 1-(Cyclohex-2-enyl)ethanone
- tetrahydroacetophenone
- 29372-98-3
-
- Inchi： 1S/C8H12O/c1-7(9)8-5-3-2-4-6-8/h3,5,8H,2,4,6H2,1H3
- InChI Key： ZAVHBBVUMWAKJI-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CCCC1
Computed Properties
- Exact Mass: 124.088815002g/mol
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
1-(Cyclohex-2-enyl)ethanone Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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